2,3,4-trifluoro-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)benzamide

• IUPAC Name: 2,3,4-trifluoro-N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C16H12F3N5O/c1-24-9(6-12(23-24)13-8-20-4-5-21-13)7-22-16(25)10-2-3-11(17)15(19)14(10)18/h2-6,8H,7H2,1H3,(H,22,25)
• InChI Key: FJSNXQDTNFRCED-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=NC=CN=C2)CNC(=O)C3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C16H12F3N5O
• Molecular Weight: 347.29 g/mol

Description

2,3,4-trifluoro-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Hybrid Cocrystals and Their Applications

A study explored hybrid cocrystals of pyrazinamide with hydroxybenzoic acids, revealing their potential for creating new anti-TB drugs and applications in energy conversion for photovoltaic systems. The cocrystals were analyzed using computational simulations, including DFT calculations and Molecular Dynamics (MD) simulations, to understand their reactive properties and molecular interactions. One of the cocrystals, 2,4HBA-PYZ, was identified as a promising candidate for dye-sensitized solar cells (DSSCs) due to its light harvesting efficiency (J. S. Al-Otaibi et al., 2020).

Antiviral Activities

Another research described the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, which showed remarkable activity against avian influenza A virus (H5N1). The compounds were synthesized through reactions involving benzoyl isothiocyanate and malononitrile, followed by alkylation and reaction with hydrazine. Eight compounds exhibited significant antiviral activities, demonstrating the potential of benzamide derivatives in developing new antiviral agents (A. Hebishy et al., 2020).

PET Imaging Agents

Research into the synthesis of a new potential PET agent for imaging B-Raf(V600E) in cancers utilized a trifluoro-N-(pyrazolo[3,4-b]pyridine)-benzamide derivative. This study highlights the compound's application in diagnostic imaging, offering insights into its synthesis and potential utility in detecting and studying cancers (Min Wang et al., 2013).

Synthesis of Fluorinated Pyrazoles

The development of synthetic strategies for new 3-amino-4-fluoropyrazoles illustrates the interest in fluorinated compounds as building blocks in medicinal chemistry. The study presents a method involving the monofluorination of β-enaminoketones, followed by condensation with hydrazines, showcasing the versatility of fluorinated pyrazoles in chemical synthesis (Riccardo Surmont et al., 2011).